Bromochloromethane
Bromochloromethane
Bromochloromethane is a by-product of disinfection of water by chlorination. It has potential antimethanogenic activity and reduces rumen methane production in dairy goats.
Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
Brand Name:
Vulcanchem
CAS No.:
74-97-5
VCID:
VC21103767
InChI:
InChI=1S/CH2BrCl/c2-1-3/h1H2
SMILES:
C(Cl)Br
Molecular Formula:
CH2BrCl
Molecular Weight:
129.38 g/mol
Bromochloromethane
CAS No.: 74-97-5
Cat. No.: VC21103767
Molecular Formula: CH2BrCl
Molecular Weight: 129.38 g/mol
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Specification
| Description | Bromochloromethane is a by-product of disinfection of water by chlorination. It has potential antimethanogenic activity and reduces rumen methane production in dairy goats. Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent. Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom. |
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| CAS No. | 74-97-5 |
| Molecular Formula | CH2BrCl |
| Molecular Weight | 129.38 g/mol |
| IUPAC Name | bromo(chloro)methane |
| Standard InChI | InChI=1S/CH2BrCl/c2-1-3/h1H2 |
| Standard InChI Key | JPOXNPPZZKNXOV-UHFFFAOYSA-N |
| SMILES | C(Cl)Br |
| Canonical SMILES | C(Cl)Br |
| Boiling Point | 154 °F at 760 mm Hg (NTP, 1992) 68.0 °C 68 °C 155°F |
| Colorform | Clear, colorless liquid Colorless to pale-yellow liquid |
| Flash Point | No flash or fire points by standard tests in air. |
| Melting Point | -126 °F (NTP, 1992) -87.9 °C -88 °C -124°F |
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